Cas no 1430105-52-4 ((3r,6s)-5-[(Tert-butoxy)carbonyl]-1,1-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid)

• Product Name: (3r,6s)-5-[(Tert-butoxy)carbonyl]-1,1-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid
• CAS No: 1430105-52-4
• MF: C₁₂H₁₇F₂NO₄
• MW: 277.264490842819
• MDL: MFCD28556951
• CID: 4599300
• PubChem ID: 86333729
• Update Time: 2025-10-31

(3r,6s)-5-[(Tert-butoxy)carbonyl]-1,1-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3r,6s)-5-[(tert-butoxy)carbonyl]-1,1-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid
• (3R,6S)-5-(tert-Butoxycarbonyl)-1,1-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid
• (3R,6S)-5-Boc-1,1-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid
• (3R,6S)-5-[(t-Butoxy)carbonyl]-1,1-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid
• (3R,6S)-5-(tert-Butoxycarbonyl)-1,1-difluoro-5-azaspiro[2.4]heptane-6-carboxylicacid
• CS-0053291
• MFCD28556951
• AKOS037644757
• AS-54344
• (3R,6S)-2,2-difluoro-5-[(2-methylpropan-2-yl)oxycarbonyl]-5-azaspiro[2.4]heptane-6-carboxylic acid
• P17777
• 1430105-52-4
• (3r,6s)-5-[(Tert-butoxy)carbonyl]-1,1-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid

• MDL： MFCD28556951
• Inchi： 1S/C12H17F2NO4/c1-10(2,3)19-9(18)15-6-11(5-12(11,13)14)4-7(15)8(16)17/h7H,4-6H2,1-3H3,(H,16,17)/t7-,11+/m0/s1
• InChI Key： OXXSWURHJYLTIL-WRWORJQWSA-N
• SMILES： FC1(C[C@@]21CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C2)F

Computed Properties

• Exact Mass: 277.11256435 g/mol
• Monoisotopic Mass: 277.11256435 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8
• Molecular Weight: 277.26

Additional information on (3r,6s)-5-[(Tert-butoxy)carbonyl]-1,1-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid

Professional Introduction to Compound with CAS No. 1430105-52-4 and Product Name: (3R,6S)-5-[(Tert-butoxy)carbonyl]-1,1-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid

The compound with the CAS number 1430105-52-4 and the product name (3R,6S)-5-[(Tert-butoxy)carbonyl]-1,1-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of spirocyclic azaspiranes, which have garnered considerable attention due to their unique structural features and potential biological activities. The presence of fluorine atoms and tert-butoxy protecting groups in its molecular structure enhances its stability and reactivity, making it a valuable intermediate in the synthesis of more complex pharmacological agents.

Recent research has highlighted the importance of spirocyclic azaspiranes in drug discovery. These molecules exhibit a range of biological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The specific stereochemistry of (3R,6S)-5-[(Tert-butoxy)carbonyl]-1,1-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid, characterized by the (3R,6S) configuration, is particularly noteworthy as it influences the compound's interactions with biological targets. This stereochemical arrangement has been shown to optimize binding affinity and efficacy in preclinical studies.

The introduction of fluorine atoms into the spirocyclic core is a strategic choice that enhances the metabolic stability of the compound. Fluorinated molecules often exhibit improved pharmacokinetic profiles due to their resistance to enzymatic degradation. Additionally, the tert-butoxy carbonyl group serves as a protecting group that can be selectively removed under controlled conditions, allowing for further functionalization and derivatization. This flexibility makes (3R,6S)-5-[(Tert-butoxy)carbonyl]-1,1-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid a versatile building block for medicinal chemists.

In the context of current pharmaceutical research, spirocyclic azaspiranes have been investigated for their potential as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in anticancer therapies. Studies have demonstrated that modifications to the azaspirane scaffold can alter kinase inhibition profiles significantly. The fluorinated and protected nature of (3R,6S)-5-[(Tert-butoxy)carbonyl]-1,1-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid provide a foundation for designing highly selective kinase inhibitors with improved therapeutic outcomes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and transition-metal-catalyzed reactions, have been employed to achieve the desired stereoisomer with high enantiomeric purity. The use of fluorinating agents and protecting groups further underscores the complexity and sophistication of modern synthetic chemistry in producing such intricate molecular architectures.

From a regulatory perspective, compounds like (3R,6S)-5-[(Tert-butoxy)carbonyl]-1,1-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies involving cell cultures and animal models are essential to evaluate their pharmacological properties thoroughly. The compound's potential as a lead molecule in drug development has prompted collaborations between academic institutions and pharmaceutical companies to explore its therapeutic applications further.

The role of computational chemistry in designing and optimizing spirocyclic azaspiranes cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, metabolic stability, and other key properties before synthesizing the compounds in the lab. This approach accelerates the drug discovery process by minimizing costly experimental trials and focusing resources on the most promising candidates.

Future directions in research may involve exploring derivatives of (3R,6S)-5-[(Tert-butoxy)carbonyl]-1,1-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid that exhibit enhanced biological activity or improved pharmacokinetic profiles. For instance, modifications to the spirocyclic core or introduction of additional functional groups could lead to novel compounds with distinct therapeutic effects. The versatility of this scaffold ensures that it will remain a valuable asset in pharmaceutical research for years to come.

In conclusion,(3R,6S)-5-[(Tert-butoxy)carbonyl]-1,1-difluoro-5-azaspiro[2.4]heptane-6-carboxylic acid (CAS No. 1430105-52-4) exemplifies the cutting-edge developments in medicinal chemistry driven by innovative molecular design and synthetic methodologies. Its unique structural features and potential biological activities position it as a promising candidate for further exploration in drug development. As research continues to uncover new applications for spirocyclic azaspiranes, this compound is poised to make significant contributions to therapeutic innovation.